Cas no 59826-57-2 (3-4-(morpholin-4-yl)phenylpropanoic acid)

• Product Name: 3-4-(morpholin-4-yl)phenylpropanoic acid
• CAS No: 59826-57-2
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6063450
• PubChem ID: 23009583
• Update Time: 2025-05-28

3-4-(morpholin-4-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-(morpholin-4-yl)phenylpropanoic acid
• 4-(4-Morpholinyl)benzenepropanoic acid

• Inchi： 1S/C13H17NO3/c15-13(16)6-3-11-1-4-12(5-2-11)14-7-9-17-10-8-14/h1-2,4-5H,3,6-10H2,(H,15,16)
• InChI Key： AHEZWCIGKFEEQA-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)=CC=C(N2CCOCC2)C=C1

Experimental Properties

• Density: 1.196±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 435.6±45.0 °C(Predicted)
• pka: 4.48±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 3-4-(morpholin-4-yl)phenylpropanoic acid

Comprehensive Overview of 3-4-(morpholin-4-yl)phenylpropanoic acid (CAS No. 59826-57-2): Properties, Applications, and Research Insights

3-4-(morpholin-4-yl)phenylpropanoic acid (CAS No. 59826-57-2) is a synthetic organic compound featuring a morpholine moiety linked to a phenylpropanoic acid backbone. This structure endows it with unique physicochemical properties, making it a subject of interest in pharmaceutical and material science research. The compound's molecular formula (C13H17NO3) and molecular weight (235.28 g/mol) are critical for its applications in drug design and chemical synthesis. Researchers often explore its hydrogen bonding capacity and lipophilicity, which influence its bioavailability and interaction with biological targets.

In recent years, the demand for morpholine derivatives like 3-4-(morpholin-4-yl)phenylpropanoic acid has surged due to their versatility in medicinal chemistry. A trending topic in 2024 is the compound's potential role in neuroprotective agents, as studies suggest its anti-inflammatory and antioxidant properties may mitigate neurodegenerative conditions. Additionally, its structural similarity to known enzyme inhibitors has sparked investigations into its use for metabolic disorder therapies, aligning with the global focus on diabetes and obesity research.

The synthesis of CAS No. 59826-57-2 typically involves Pd-catalyzed coupling reactions or microwave-assisted techniques, reflecting advancements in green chemistry. These methods optimize yield while reducing environmental impact—a priority for modern laboratories. Analytical characterization via NMR spectroscopy and HPLC-MS confirms its purity, a critical factor for pharmaceutical intermediates. Users searching for "how to synthesize morpholine derivatives" or "applications of phenylpropanoic acid" will find this compound's profile particularly relevant.

Beyond pharmaceuticals, 3-4-(morpholin-4-yl)phenylpropanoic acid is explored in material science for polymer modification. Its polar functional groups enhance compatibility with biodegradable polymers, addressing the demand for sustainable packaging solutions. This aligns with the "eco-friendly materials" trend dominating Google Scholar and patent databases in 2024. Researchers also investigate its fluorescence properties for sensor development, a niche yet growing application area.

For quality control, suppliers emphasize HPLC purity (>98%) and storage conditions (2–8°C), as degradation can affect performance. FAQs like "Is 3-4-(morpholin-4-yl)phenylpropanoic acid stable at room temperature?" highlight user concerns. Regulatory compliance with REACH and FDA guidelines ensures its safe use, though it is not classified as a hazardous substance. The compound's safety data sheet (SDS) provides detailed handling protocols.

In conclusion, CAS No. 59826-57-2 exemplifies the intersection of drug discovery and advanced materials. Its multifunctionality responds to trending searches such as "new morpholine-based drugs 2024" and "smart materials from organic acids." Ongoing studies may unlock further applications, solidifying its position in scientific innovation.